Cas no 2138103-65-6 (4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine)
4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,3-dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine
- 2138103-65-6
- EN300-1169202
- 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine
-
- Inchi: 1S/C16H23N3O4S/c1-16(2)11-17-15(16)12-7-9-18(10-8-12)24(22,23)14-6-4-3-5-13(14)19(20)21/h3-6,12,15,17H,7-11H2,1-2H3
- InChI Key: UTWDDJWOLHVSMX-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(CC1)C1C(C)(C)CN1)(=O)=O
Computed Properties
- Exact Mass: 353.14092740g/mol
- Monoisotopic Mass: 353.14092740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 104Ų
4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169202-0.05g |
2138103-65-6 | 0.05g |
$1308.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-0.1g |
2138103-65-6 | 0.1g |
$1371.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-0.25g |
2138103-65-6 | 0.25g |
$1432.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-0.5g |
2138103-65-6 | 0.5g |
$1495.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-1.0g |
2138103-65-6 | 1g |
$1557.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-2.5g |
2138103-65-6 | 2.5g |
$3051.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-5.0g |
2138103-65-6 | 5g |
$4517.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-10.0g |
2138103-65-6 | 10g |
$6697.0 | 2023-06-08 | |||
| Enamine | EN300-1169202-50mg |
2138103-65-6 | 50mg |
$1308.0 | 2023-10-03 | |||
| Enamine | EN300-1169202-100mg |
2138103-65-6 | 100mg |
$1371.0 | 2023-10-03 |
4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine
Comprehensive Overview of 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine (CAS No. 2138103-65-6)
The compound 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine (CAS No. 2138103-65-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a piperidine core with a 3,3-dimethylazetidine moiety and a 2-nitrobenzenesulfonyl group, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a protease inhibitor or kinase modulator, given the increasing demand for targeted therapies in oncology and neurodegenerative diseases.
In recent years, the scientific community has shown growing interest in nitroaromatic sulfonamides due to their versatile biological activities. The presence of the 2-nitrobenzenesulfonyl group in this compound suggests potential applications in enzyme inhibition and signal transduction modulation. This aligns with current trends in precision medicine, where researchers are actively searching for novel small molecule modulators with improved selectivity and reduced off-target effects. The 3,3-dimethylazetidine component adds structural rigidity, which is often desirable in drug design to enhance binding affinity and metabolic stability.
The synthesis of 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine typically involves multi-step organic transformations, including N-sulfonylation and ring formation reactions. These synthetic routes are frequently discussed in medicinal chemistry forums, as they represent important methodologies for constructing complex nitrogen-containing heterocycles. The compound's molecular weight (approximately 353.4 g/mol) and moderate lipophilicity make it suitable for further derivatization, addressing the pharmaceutical industry's need for lead optimization candidates.
From a structural perspective, the piperidine-azetidine scaffold in this molecule offers interesting conformational properties. The dimethyl substitution on the azetidine ring introduces steric constraints that may influence the compound's bioavailability and target binding characteristics. These features are particularly relevant in the context of blood-brain barrier penetration, a hot topic in CNS drug development. Computational studies of this compound could provide valuable insights into its 3D pharmacophore and potential interactions with biological targets.
Analytical characterization of CAS No. 2138103-65-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for ensuring the compound's quality, especially when used as a pharmaceutical intermediate. The nitro group's presence allows for convenient UV detection during analytical procedures, which is advantageous for quality control in manufacturing processes.
In the context of current research trends, this compound's structural features make it potentially valuable for exploring allosteric modulation strategies. The combination of a sulfonamide linker with spirocyclic elements could enable unique binding modes with target proteins. This is particularly relevant given the pharmaceutical industry's shift toward targeting protein-protein interactions and undruggable targets, areas where conventional small molecules often fail.
The stability profile of 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine under various conditions is an important consideration for its practical applications. Preliminary data suggest that the compound demonstrates reasonable stability in physiological pH ranges, though the nitro group may require protection during certain synthetic manipulations. These stability characteristics are frequently searched by medicinal chemists evaluating building blocks for combinatorial chemistry approaches.
From a drug discovery perspective, the compound's molecular complexity (as measured by metrics like fraction sp3 character) aligns well with current preferences for three-dimensional scaffolds in lead compounds. This trend reflects the industry's response to the flat molecule problem that has plagued many screening libraries. The azetidine-piperidine fusion in this structure provides valuable vector diversity for exploring chemical space around potential drug targets.
The patent landscape surrounding CAS No. 2138103-65-6 and related structures indicates growing commercial interest in this chemical space. Several recent applications describe similar compounds as GPCR modulators or enzyme inhibitors, particularly in therapeutic areas like inflammation and metabolic disorders. This patent activity suggests that derivatives of this core structure may emerge as clinical candidates in coming years.
In conclusion, 4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine represents an intriguing case study in modern medicinal chemistry. Its structural features address multiple current challenges in drug discovery, from achieving target selectivity to improving drug-like properties. As research continues to explore the potential of constrained heterocycles and nitroaromatic pharmacophores, this compound and its analogs will likely remain important tools for pharmaceutical innovation.
2138103-65-6 (4-(3,3-Dimethylazetidin-2-yl)-1-(2-nitrobenzenesulfonyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)